2-Amino-2-(3-chloro-4-hydroxy-5-methoxyphenyl)acetic acid

• IUPAC Name: 2-amino-2-(3-chloro-4-hydroxy-5-methoxyphenyl)acetic acid
• InChI: InChI=1S/C9H10ClNO4/c1-15-6-3-4(7(11)9(13)14)2-5(10)8(6)12/h2-3,7,12H,11H2,1H3,(H,13,14)
• InChI Key: ONYBTQBQSIQYOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C(C(=O)O)N)Cl)O
• Molecular Formula: C9H10ClNO4
• Molecular Weight: 231.63 g/mol
• CAS No.: 1260004-46-3

Description

This compound is a derivative of phenylacetic acid, which is an organic compound containing a phenyl functional group and an acetic acid functional group. Its structure suggests that it may have properties similar to other phenylacetic acid derivatives, which are often used in the synthesis of various pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound are not available, phenylacetic acid derivatives are often synthesized through reactions involving the corresponding phenylacetonitriles.

Molecular Structure Analysis

The molecular structure of this compound includes a phenyl ring, which is a functional group consisting of six carbon atoms bonded in a hexagonal planar cycle. It also contains an acetic acid functional group, which consists of a methyl group single-bonded to a carboxyl group.

Chemical Reactions Analysis

Phenylacetic acid derivatives, like this compound, can undergo various chemical reactions, including electrophilic aromatic substitution, nucleophilic substitution, and others depending on the other functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, properties such as solubility, melting point, and boiling point can be influenced by the types and arrangement of its functional groups.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For instance, if it’s used as a pharmaceutical, it would interact with biological systems in a way that produces a therapeutic effect.

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety measures. While specific safety data for this compound isn’t available, phenylacetic acid can cause skin and eye irritation and may be harmful if inhaled or ingested.

Future Directions

The future directions for this compound would depend on its potential applications. Given its structure, it could be explored for use in pharmaceutical synthesis or other chemical industries.